Cas no 2097998-44-0 (Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate)

• Product Name: Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate
• CAS No: 2097998-44-0
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 5727117
• PubChem ID: 122239257
• Update Time: 2025-11-01

Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2097998-44-0
• AKOS040812247
• methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate
• F1967-7951
• starbld0044213
• 4-Pyrimidinecarboxylic acid, 6-(5-methyl-2-pyrazinyl)-, methyl ester
• Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C11H10N4O2/c1-7-4-13-10(5-12-7)8-3-9(11(16)17-2)15-6-14-8/h3-6H,1-2H3
• InChI Key： YEGXNGAKGHPAFH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2C=NC(C)=CN=2)=NC=N1)=O

Computed Properties

• Exact Mass: 230.08037557g/mol
• Monoisotopic Mass: 230.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 404.0±45.0 °C(Predicted)
• pka: -0.09±0.10(Predicted)

Additional information on Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate

Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate (CAS No. 2097998-44-0): A Comprehensive Overview

Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate, identified by its CAS number 2097998-44-0, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its structural properties and potential applications in drug development. The molecular structure of Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate consists of a pyrimidine core substituted with a methylpyrazine moiety, which contributes to its unique chemical and biological characteristics.

The pyrimidine ring is a fundamental scaffold in many bioactive molecules, often found in nucleoside analogs and antiviral agents. The presence of the 5-methylpyrazin-2-yl group enhances the compound's interaction with biological targets, making it a valuable candidate for further investigation. Recent studies have highlighted the importance of such heterocyclic compounds in the design of novel therapeutic agents.

In the realm of medicinal chemistry, the synthesis and modification of Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate have been extensively explored. Researchers have leveraged advanced synthetic methodologies to optimize its production, ensuring high purity and yield. These efforts are crucial for subsequent pharmacological studies, where the compound's efficacy and safety must be rigorously evaluated.

One of the most compelling aspects of Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate is its potential role in addressing various therapeutic challenges. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. The pyrazine moiety, in particular, has been identified as a key pharmacophore, contributing to the compound's biological activity.

The chemical properties of Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate make it an attractive intermediate for the synthesis of more complex molecules. Its reactivity allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have also facilitated the study of Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into potential mechanisms of action. These computational approaches complement experimental data, offering a more comprehensive understanding of the compound's behavior.

In clinical research, the evaluation of Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate has involved both in vitro and in vivo studies. In vitro assays have been used to assess its activity against relevant biological targets, while animal models have provided valuable information on its pharmacokinetics and toxicity profile. These studies are critical for determining its suitability for further clinical development.

The future prospects for Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. The compound's unique structural features and demonstrated biological activity position it as a key player in the development of next-generation therapeutics.

In summary, Methyl 6-(5-methylpyrazin-2-yl)pyrimidine-4-carboxylate (CAS No. 2097998-44-0) is a compound of significant interest in pharmaceutical chemistry. Its structural composition, combined with its potential biological activity, makes it a valuable asset in drug discovery efforts. As research continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.